1-[(5-Bromopyridin-3-yl)methyl]-5-(trifluoromethyl)pyridin-2-one

• IUPAC Name: 1-[(5-bromopyridin-3-yl)methyl]-5-(trifluoromethyl)pyridin-2-one
• InChI: InChI=1S/C12H8BrF3N2O/c13-10-3-8(4-17-5-10)6-18-7-9(12(14,15)16)1-2-11(18)19/h1-5,7H,6H2
• InChI Key: PWQWOLYWUMLVCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C=C1C(F)(F)F)CC2=CC(=CN=C2)Br
• Molecular Formula: C12H8BrF3N2O
• Molecular Weight: 333.10 g/mol

Description

1-[(5-Bromopyridin-3-yl)methyl]-5-(trifluoromethyl)pyridin-2-one is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as BPTP and has been extensively studied for its biological and chemical properties.

Mechanism of Action

The mechanism of action of BPTP is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. BPTP has been shown to inhibit the activity of protein tyrosine phosphatases (PTPs), which are enzymes involved in the regulation of cell signaling pathways. Additionally, BPTP has been shown to bind to certain receptors in the body, such as the adenosine A2A receptor.
Biochemical and Physiological Effects:
BPTP has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that BPTP can inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. In vivo studies have shown that BPTP can reduce tumor growth in mice and improve glucose tolerance in diabetic mice.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPTP is its relatively simple synthesis method, which makes it readily available for research purposes. Additionally, BPTP has shown promising results in various in vitro and in vivo studies, making it a potential candidate for further research. However, one limitation of BPTP is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research of BPTP. One direction is the further investigation of its potential as a drug candidate for the treatment of cancer and other diseases. Another direction is the development of new MOFs using BPTP as a ligand for gas storage and separation applications. Additionally, the synthesis of new organic compounds using BPTP as a building block could lead to the discovery of new materials with unique properties.

Synthesis Methods

The synthesis of BPTP involves the reaction between 5-bromopyridin-3-ylmethanol and 5-(trifluoromethyl)pyridin-2-one in the presence of a base. The reaction takes place at room temperature and yields BPTP as a yellow crystalline solid. This method is relatively simple and efficient, making BPTP readily available for research purposes.

Scientific Research Applications

BPTP has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, BPTP has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and other diseases. BPTP has also been used as a ligand in metal organic frameworks (MOFs) for gas storage and separation applications. Additionally, BPTP has been used as a building block in the synthesis of various organic compounds.